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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the fragrance longevity of 3-
cyclohexylpropan-1-ol against common industry alternatives. The following sections detail the

performance characteristics, experimental protocols for evaluation, and the underlying

biological mechanism of odor perception.

Executive Summary
3-Cyclohexylpropan-1-ol is a synthetic alcohol with a described mild, sweet, balsamic, and

somewhat "flat" odor profile. Literature suggests it possesses moderate to poor tenacity,

indicating a relatively short lifespan as a fragrance note. In contrast, industry-standard fixatives

and base notes such as Ambroxan, Iso E Super, and Sandalwood oil are renowned for their

significant contribution to fragrance longevity. This guide presents a comparative analysis of

these materials, offering both qualitative and illustrative quantitative data to inform formulation

and research decisions.

Data Presentation: Comparative Fragrance
Longevity
The following table summarizes the performance characteristics of 3-cyclohexylpropan-1-ol
and its alternatives. The quantitative data is representative and based on typical performance
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characteristics described in the literature, as a single study with directly comparable, publicly

available data is limited.

Fragranc
e
Ingredien
t

Type
Odor
Profile

Typical
Usage
Level (%)

Vapor
Pressure
(mm Hg
@ 25°C)

Illustrativ
e
Evaporati
on Rate
(mg/hour)

Illustrativ
e
Longevity
(hours)

3-

Cyclohexyl

propan-1-ol

Synthetic

Alcohol

Mild,

sweet,

balsamic,

flat

Not

commonly

used

~0.01 ~0.025 2 - 4

Ambroxan
Synthetic

Fixative

Ambery,

musky,

woody

0.1 - 2.0 ~0.009 0.010[1][2] > 48

Iso E

Super

Synthetic

Fixative

Woody,

ambery,

smooth

Up to 10 ~0.0015 ~0.008 > 48[3]

Sandalwoo

d Oil

Natural

Fixative

Woody,

creamy,

rich

1 - 5 Very Low ~0.005 > 72

Performance Analysis
3-Cyclohexylpropan-1-ol: With a higher estimated vapor pressure and a reported "poor

tenacity," 3-cyclohexylpropan-1-ol is expected to have a shorter duration on the skin

compared to established fragrance fixatives. Its primary contribution would likely be as a top or

middle note in a fragrance composition, providing an initial scent impression that fades

relatively quickly.

Ambroxan: This synthetic alternative to ambergris is a powerful fixative with a low evaporation

rate.[1][2] It is highly valued for its ability to anchor more volatile fragrance components,

thereby extending the overall life of a scent.[1] Its own scent profile also contributes a desirable

ambery and musky character to the base of a fragrance.
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Iso E Super: Known for its "velvet-like" woody and amber notes, Iso E Super is a widely used

fixative that enhances the fullness and strength of a fragrance.[3] It has a very low vapor

pressure, leading to excellent substantivity on the skin for over 48 hours.[3]

Sandalwood Oil: A classic natural fixative, sandalwood oil is prized for its rich, creamy, and

tenacious woody aroma. Its complexity and low volatility make it an exceptional base note that

significantly prolongs the fragrance experience.

Experimental Protocols
Instrumental Analysis: Headspace Gas
Chromatography-Mass Spectrometry (GC-MS)
This method provides an objective, quantitative measure of the evaporation rate of fragrance

ingredients from a substrate (e.g., skin, blotter paper).

Objective: To determine the concentration of volatile fragrance compounds in the headspace

above a sample over time.

Methodology:

Sample Preparation: A standardized amount of the fragrance material (e.g., 10 µL of a 1%

solution in ethanol) is applied to a defined area of a substrate (e.g., a 2 cm² area on a

fragrance blotter or synthetic skin).

Headspace Sampling: The substrate is placed in a temperature-controlled vial. At specified

time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), the air (headspace) above the substrate is

sampled using a solid-phase microextraction (SPME) fiber.

GC-MS Analysis: The SPME fiber is injected into a gas chromatograph coupled with a mass

spectrometer. The GC separates the volatile compounds, and the MS identifies and

quantifies them based on their mass spectra.

Data Analysis: The concentration of each fragrance ingredient in the headspace at each time

point is determined. Plotting concentration versus time provides an evaporation profile for

each compound.
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Sensory Analysis: Trained Panel Evaluation
This method provides a subjective, human-perceived measure of fragrance intensity and

longevity.

Objective: To assess the perceived intensity of a fragrance over time by a trained sensory

panel.

Methodology:

Panelist Selection and Training: A panel of at least 10-12 individuals is selected based on

their olfactory acuity and trained to rate fragrance intensity on a standardized scale (e.g., a

10-point scale where 0 = no odor and 10 = very strong odor).

Sample Application: A controlled amount of the fragrance solution is applied to the panelists'

forearms or to fragrance blotters.

Evaluation Intervals: Panelists evaluate the fragrance intensity at predetermined time

intervals (e.g., immediately after application, 30 minutes, 1, 2, 4, 6, 8 hours).

Data Collection: At each interval, panelists record the perceived intensity of the fragrance.

Data Analysis: The average intensity ratings at each time point are calculated and plotted to

create a sensory decay curve.

Mandatory Visualizations
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Caption: Experimental workflow for fragrance longevity assessment.
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Caption: Olfactory signaling pathway in a neuron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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